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Compound of Interest

Compound Name: Orexin A (16-33)

Cat. No.: B12394946 Get Quote

For researchers, scientists, and drug development professionals, the specificity of antibodies is

paramount for accurate and reproducible results. This guide provides a comparative analysis of

the cross-reactivity of antibodies targeting Orexin A, with a specific focus on their reactivity with

the Orexin A (16-33) fragment and the related Orexin B peptide. The data presented here is

compiled from commercially available antibody and immunoassay kit datasheets.

Orexin A Signaling Pathway
Orexin A, a neuropeptide crucial for regulating sleep-wake cycles, feeding behavior, and

reward systems, exerts its effects by binding to two G-protein coupled receptors: Orexin

Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R). The binding of Orexin A initiates a cascade

of intracellular signaling events. OX1R primarily couples to Gq proteins, leading to the

activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). OX2R can

couple to both Gq and Gi/o proteins, initiating similar pathways to OX1R and also inhibiting

adenylyl cyclase. Downstream of these initial events, other signaling pathways, including the

mitogen-activated protein kinase (MAPK/ERK) and phosphoinositide 3-kinase (PI3K)/Akt

pathways, are also activated.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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